Cas no 953243-72-6 (N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide)

N-{2-[4-(Dimethylamino)phenyl]ethyl}-2-(thiophen-2-yl)acetamide is a synthetic organic compound featuring a thiophene-acetamide core linked to a dimethylamino-substituted phenethyl group. This structure confers potential utility in pharmaceutical and materials research due to its dual aromatic systems and polar functional groups. The dimethylamino moiety enhances solubility and electronic properties, while the thiophene ring offers conjugation versatility. Its amide linkage provides stability and hydrogen-bonding capacity, making it a candidate for drug design or polymer applications. The compound’s balanced lipophilicity and electron-rich characteristics may facilitate interactions with biological targets or organic semiconductors. Suitable for controlled derivatization, it serves as a scaffold for further functionalization in medicinal chemistry or optoelectronic material development.
N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide structure
953243-72-6 structure
Product Name:N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide
CAS No:953243-72-6
MF:C16H20N2OS
MW:288.407802581787
CID:6262116
PubChem ID:16889398
Update Time:2025-05-20

N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide
    • AKOS016470352
    • N-{2-[4-(dimethylamino)phenyl]ethyl}-2-(thiophen-2-yl)acetamide
    • F5019-0241
    • N-(4-(dimethylamino)phenethyl)-2-(thiophen-2-yl)acetamide
    • 953243-72-6
    • N-[2-[4-(dimethylamino)phenyl]ethyl]-2-thiophen-2-ylacetamide
    • Inchi: 1S/C16H20N2OS/c1-18(2)14-7-5-13(6-8-14)9-10-17-16(19)12-15-4-3-11-20-15/h3-8,11H,9-10,12H2,1-2H3,(H,17,19)
    • InChI Key: JJNLCBBBPWEHQG-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(NCCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 288.12963444g/mol
  • Monoisotopic Mass: 288.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.6Ų

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Additional information on N-{2-4-(dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide

N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide (CAS No. 953243-72-6): A Comprehensive Overview

N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide (CAS No. 953243-72-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, combines a dimethylamino phenyl group with a thiophene acetamide moiety, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide includes a thiophene ring, which is known for its electron-rich properties and versatility in synthetic applications. The presence of the dimethylamino group enhances the compound's potential for interactions with biological targets, making it a candidate for pharmaceutical research. Recent studies have explored its role in modulating specific biochemical pathways, though further research is needed to fully elucidate its mechanisms.

One of the most compelling aspects of CAS No. 953243-72-6 is its potential application in drug discovery. The compound's structural motifs are reminiscent of known pharmacophores, which are often used in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to cross the blood-brain barrier, a critical factor for drugs targeting neurological conditions. This aligns with current trends in the pharmaceutical industry, where there is a growing demand for novel CNS-active compounds.

In addition to its pharmaceutical potential, N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide has shown promise in materials science. The thiophene moiety is a common building block in organic electronics, including conductive polymers and organic semiconductors. With the rise of flexible electronics and sustainable materials, this compound could play a role in the development of next-generation devices. Its electronic properties are currently under investigation, with preliminary data suggesting interesting charge transport characteristics.

The synthesis of CAS No. 953243-72-6 typically involves multi-step organic reactions, including amide bond formation and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. For researchers seeking high-quality samples, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards.

From a commercial perspective, the demand for N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide is expected to grow as its applications become more widely recognized. Market analysts highlight the compound's relevance in both academic research and industrial R&D, particularly in regions with strong biotechnology and materials science sectors. Pricing and availability can vary, so it is advisable to monitor market trends and supplier inventories.

Safety and handling of CAS No. 953243-72-6 should always follow standard laboratory protocols. While the compound is not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers are encouraged to consult the latest safety data sheets (SDS) for detailed guidance.

In summary, N-{2-4-(Dimethylamino)phenylethyl}-2-(thiophen-2-yl)acetamide (CAS No. 953243-72-6) represents a versatile and intriguing compound with broad potential across multiple scientific disciplines. Its unique structural features and functional properties make it a valuable subject for ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.

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